Cas no 80994-71-4 (myo-Inositol-2-C-t(9CI))
myo-Inositol-2-C-t(9CI) structure
Product Name:myo-Inositol-2-C-t(9CI)
CAS No:80994-71-4
MF:C6H12O6
MW:182.163992166519
CID:721015
Update Time:2024-02-04
myo-Inositol-2-C-t(9CI) Chemical and Physical Properties
Names and Identifiers
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- myo-Inositol-2-C-t(9CI)
- INOSITOL, MYO-, [2-3H(N)]
- MYO-[2-3H]INOSITOL
- MYO-INOSITOL-(2-3H)
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- Inchi: 1S/C6H12O6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-12H/t1-,2-,3-,4+,5-,6-/i1T/t1-,2+,3-,4-,5+,6+
- InChI Key: CDAISMWEOUEBRE-JCESQOAASA-N
- SMILES: [C@]1([3H])(O)[C@H](O)[C@H]([C@H](O)[C@@H](O)[C@@H]1O)O
Computed Properties
- Exact Mass: 182.072
- Monoisotopic Mass: 182.072
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121A^2
Experimental Properties
- Flash Point: 19 °C
- PSA: 121.38000
- LogP: -3.83460
myo-Inositol-2-C-t(9CI) Security Information
- Hazardous Material transportation number:UN 2910 7
- WGK Germany:1
- Hazard Category Code: 11-36/37/38
- Safety Instruction: 16-26-36
-
Hazardous Material Identification:
- Storage Condition:−20°C
myo-Inositol-2-C-t(9CI) Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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